(Z)-1-(3-(2-hydroxyethyl)-4-methyl-2-(o-tolylimino)-2,3-dihydrothiazol-5-yl)ethanone
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Description
(Z)-1-(3-(2-hydroxyethyl)-4-methyl-2-(o-tolylimino)-2,3-dihydrothiazol-5-yl)ethanone is a useful research compound. Its molecular formula is C15H18N2O2S and its molecular weight is 290.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
Research highlights the role of thiazole derivatives in the synthesis of compounds with significant antimicrobial properties. For instance, a study by Wanjari (2020) explored the synthesis and antimicrobial activity of heterocyclic compounds, demonstrating their wide application in pharmaceutical, medicinal, and drug research. The synthesized compound, involving a thiazole derivative similar to the one , was tested against gram-positive and gram-negative bacteria, showcasing its potential as an active pharmaceutical ingredient (Wanjari, 2020).
Materials Science Applications
In materials science, thiazole derivatives are used in the development of new materials with unique properties. For example, a study on the synthesis, crystal structure, spectroscopic properties, and DFT calculations of a new Schiff base-type Zinc(II) complex involved a compound similar to "(Z)-1-(3-(2-hydroxyethyl)-4-methyl-2-(o-tolylimino)-2,3-dihydrothiazol-5-yl)ethanone." This research not only provided insights into the structural and electronic characteristics of the complex but also highlighted its potential applications in materials science and coordination chemistry (Chai et al., 2016).
Organic Chemistry and Catalysis
Thiazole derivatives are also significant in organic chemistry and catalysis, where they contribute to the development of catalysts and organic reactions. For instance, the electrochemical synthesis based on the oxidation of certain compounds in the presence of nucleophiles, including thiazole derivatives, offers a pathway to synthesize new arylthiobenzazoles. Such methodologies are crucial for advancing organic synthesis techniques and developing new materials with potential applications in various industries (Amani & Nematollahi, 2012).
Properties
IUPAC Name |
1-[3-(2-hydroxyethyl)-4-methyl-2-(2-methylphenyl)imino-1,3-thiazol-5-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2S/c1-10-6-4-5-7-13(10)16-15-17(8-9-18)11(2)14(20-15)12(3)19/h4-7,18H,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFYIIFABFXYOOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N=C2N(C(=C(S2)C(=O)C)C)CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.